Cas no 1346447-32-2 (5-Chloro-3-iodo-1H-pyrrolo2,3-bpyridine-6-carbaldehyde)
5-Chloro-3-iodo-1H-pyrrolo[2,3-b]pyridine-6-carbaldehyde is a versatile heterocyclic building block widely used in medicinal chemistry and organic synthesis. Its unique structure, featuring both chloro and iodo substituents on the pyrrolopyridine core, along with a reactive aldehyde group at the 6-position, makes it a valuable intermediate for constructing complex molecules. The presence of halogen atoms enables further functionalization via cross-coupling reactions, while the aldehyde group serves as a handle for condensation or nucleophilic addition reactions. This compound is particularly useful in the development of pharmaceutical agents, especially kinase inhibitors and other biologically active compounds targeting various disease pathways. Its high purity and well-defined reactivity profile ensure reliable performance in synthetic applications.
1346447-32-2 structure
Product Name:5-Chloro-3-iodo-1H-pyrrolo2,3-bpyridine-6-carbaldehyde
CAS No:1346447-32-2
MF:C8H4ClIN2O
MW:306.487632751465
MDL:MFCD20487111
CID:4695788
Update Time:2025-07-02
5-Chloro-3-iodo-1H-pyrrolo2,3-bpyridine-6-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 5-chloro-3-iodo-1H-pyrrolo[2,3-b]pyridine-6-carbaldehyde
- KM5318
- 5-Chloro-3-iodo-1H-pyrrolo[2,3-b]pyridine-6-carbaldehyde, AldrichCPR
- 5-Chloro-3-iodo-1H-pyrrolo2,3-bpyridine-6-carbaldehyde
-
- MDL: MFCD20487111
- Inchi: 1S/C8H4ClIN2O/c9-5-1-4-6(10)2-11-8(4)12-7(5)3-13/h1-3H,(H,11,12)
- InChI Key: CYDZWQDJKFBYHT-UHFFFAOYSA-N
- SMILES: IC1=CNC2C1=CC(=C(C=O)N=2)Cl
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 216
- Topological Polar Surface Area: 45.8
5-Chloro-3-iodo-1H-pyrrolo2,3-bpyridine-6-carbaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB369108-1 g |
5-Chloro-3-iodo-1H-pyrrolo[2,3-b]pyridine-6-carbaldehyde |
1346447-32-2 | 1 g |
€1,044.00 | 2023-07-19 | ||
| Chemenu | CM364857-1g |
5-Chloro-3-iodo-1h-pyrrolo[2,3-b]pyridine-6-carbaldehyde |
1346447-32-2 | 95% | 1g |
$941 | 2023-01-19 | |
| Matrix Scientific | 071049-250mg |
5-Chloro-3-iodo-1H-pyrrolo[2,3-b]pyridine-6-carbaldehyde |
1346447-32-2 | 250mg |
$523.00 | 2023-09-08 | ||
| TRC | C384023-10mg |
5-Chloro-3-iodo-1H-pyrrolo[2,3-b]pyridine-6-carbaldehyde |
1346447-32-2 | 10mg |
$ 50.00 | 2022-06-06 | ||
| TRC | C384023-50mg |
5-Chloro-3-iodo-1H-pyrrolo[2,3-b]pyridine-6-carbaldehyde |
1346447-32-2 | 50mg |
$ 185.00 | 2022-06-06 | ||
| TRC | C384023-100mg |
5-Chloro-3-iodo-1H-pyrrolo[2,3-b]pyridine-6-carbaldehyde |
1346447-32-2 | 100mg |
$ 295.00 | 2022-06-06 | ||
| abcr | AB369108-1g |
5-Chloro-3-iodo-1H-pyrrolo[2,3-b]pyridine-6-carbaldehyde; . |
1346447-32-2 | 1g |
€1044.00 | 2025-02-14 | ||
| Ambeed | A919361-1g |
5-Chloro-3-iodo-1H-pyrrolo[2,3-b]pyridine-6-carbaldehyde |
1346447-32-2 | 97% | 1g |
$955.0 | 2024-04-24 |
5-Chloro-3-iodo-1H-pyrrolo2,3-bpyridine-6-carbaldehyde Related Literature
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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